1-(4-chlorobenzoyl)-2-phenyl-4,5-dihydro-1H-imidazole

• IUPAC Name: (4-chlorophenyl)-(2-phenyl-4,5-dihydroimidazol-1-yl)methanone
• InChI: InChI=1S/C16H13ClN2O/c17-14-8-6-13(7-9-14)16(20)19-11-10-18-15(19)12-4-2-1-3-5-12/h1-9H,10-11H2
• InChI Key: NZWXOWUIMBDPNR-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C(=N1)C2=CC=CC=C2)C(=O)C3=CC=C(C=C3)Cl
• Molecular Formula: C16H13ClN2O
• DSSTOX Substance ID: DTXSID10970280
• Molecular Weight: 284.74 g/mol
• CAS RN: 54941-80-9

Description

1-(4-chlorobenzoyl)-2-phenyl-4,5-dihydro-1H-imidazole, also known as CBPI, is a chemical compound that belongs to the class of imidazole derivatives. It has been widely studied for its potential use in various scientific research applications.

Mechanism of Action

The mechanism of action of 1-(4-chlorobenzoyl)-2-phenyl-4,5-dihydro-1H-imidazole is not well understood. However, it has been suggested that 1-(4-chlorobenzoyl)-2-phenyl-4,5-dihydro-1H-imidazole may exert its effects by inhibiting the activity of certain enzymes involved in cancer cell growth and inflammation.
Biochemical and Physiological Effects:
1-(4-chlorobenzoyl)-2-phenyl-4,5-dihydro-1H-imidazole has been shown to have a variety of biochemical and physiological effects. For example, 1-(4-chlorobenzoyl)-2-phenyl-4,5-dihydro-1H-imidazole has been shown to inhibit the activity of certain enzymes involved in cancer cell growth, such as topoisomerase II. Additionally, 1-(4-chlorobenzoyl)-2-phenyl-4,5-dihydro-1H-imidazole has been shown to inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6.

Advantages and Limitations for Lab Experiments

One of the advantages of 1-(4-chlorobenzoyl)-2-phenyl-4,5-dihydro-1H-imidazole is its potential use as a therapeutic agent for the treatment of cancer and inflammatory diseases. Additionally, 1-(4-chlorobenzoyl)-2-phenyl-4,5-dihydro-1H-imidazole has been shown to have good selectivity and low toxicity in vitro and in vivo. However, one of the limitations of 1-(4-chlorobenzoyl)-2-phenyl-4,5-dihydro-1H-imidazole is its limited solubility in water, which may affect its bioavailability and efficacy in vivo.

Future Directions

There are several future directions for research on 1-(4-chlorobenzoyl)-2-phenyl-4,5-dihydro-1H-imidazole. One area of research is the development of more efficient synthesis methods for 1-(4-chlorobenzoyl)-2-phenyl-4,5-dihydro-1H-imidazole. Additionally, further studies are needed to elucidate the mechanism of action of 1-(4-chlorobenzoyl)-2-phenyl-4,5-dihydro-1H-imidazole and its potential use in the treatment of cancer and inflammatory diseases. Finally, the development of more water-soluble derivatives of 1-(4-chlorobenzoyl)-2-phenyl-4,5-dihydro-1H-imidazole may improve its bioavailability and efficacy in vivo.

Synthesis Methods

1-(4-chlorobenzoyl)-2-phenyl-4,5-dihydro-1H-imidazole can be synthesized using a variety of methods, including the reaction of 4-chlorobenzoyl chloride with 1-phenyl-1,2,3,4-tetrahydroimidazole under basic conditions. Another method involves the reaction of 4-chlorobenzoyl isocyanate with aniline in the presence of a base. These methods have been reported to yield high purity 1-(4-chlorobenzoyl)-2-phenyl-4,5-dihydro-1H-imidazole.

Scientific Research Applications

1-(4-chlorobenzoyl)-2-phenyl-4,5-dihydro-1H-imidazole has been studied for its potential use in various scientific research applications, including as a potential therapeutic agent for the treatment of cancer and inflammatory diseases. In particular, 1-(4-chlorobenzoyl)-2-phenyl-4,5-dihydro-1H-imidazole has been shown to inhibit the growth of cancer cells in vitro and in vivo. Additionally, 1-(4-chlorobenzoyl)-2-phenyl-4,5-dihydro-1H-imidazole has been shown to have anti-inflammatory effects in animal models of inflammatory diseases.